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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperazine

Cat. No.: B103982

An In-depth Technical Guide to 1-(4-
Nitrophenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-Nitrophenyl)piperazine, a
key chemical intermediate and pharmacologically active compound. This document
consolidates essential data on its chemical identity, physicochemical properties, and
pharmacological profile, with a focus on its role as a selective serotonin releasing agent.
Detailed experimental protocols for its synthesis and functional characterization are provided,
alongside a visualization of its mechanism of action within the serotonergic synapse. This guide
Is intended to serve as a foundational resource for researchers in medicinal chemistry,
pharmacology, and drug development.

Chemical Identity and Molecular Structure

1-(4-Nitrophenyl)piperazine is a synthetic organic compound featuring a piperazine ring
substituted with a 4-nitrophenyl group.

CAS Number: 6269-89-2[1][2][3]

Molecular Formula: C10H13N302[1][2][3]
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Molecular Structure:
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Piperazine 1-Fluoro-4-nitrobenzene 1-(4-Nitrophenyl)piperazine

[Image of Piperazine structure] —# +  —® [Image of 1-Fluoro-4-nitrobenzene structure] ——#  -> —® [Image of 1-(4-Nitrophenyl)piperazine structure]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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